5,6-Diamino-1,3-dipropyl-2-thiouracil

• Molecular Formula: C10H18N4OS
• Molecular Weight: 242.34 g/mol
• IUPAC Name: 5,6-diamino-1,3-dipropyl-2-sulfanylidenepyrimidin-4-one
• InChI: InChI=1S/C10H18N4OS/c1-3-5-13-8(12)7(11)9(15)14(6-4-2)10(13)16/h3-6,11-12H2,1-2H3
• InChI Key: OSHOASUQHIDCOV-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=C(C(=O)N(C1=S)CCC)N)N

Description

5,6-Diamino-1,3-dipropyl-2-thiouracil is a versatile and valuable building block in medicinal and organic chemistry. It serves as a key precursor in the Traube synthesis for constructing a diverse range of complex heterocyclic systems, particularly xanthine and thioxanthine derivatives . Researchers utilize this compound to develop novel molecules with potential biological activities, as the 5,6-diaminouracil scaffold is a known intermediate for creating various pharmacologically active heterocycles . The presence of both amino groups and the thio-keto functionality on the uracil core allows for multiple sites of reactivity, enabling its use in multi-component reactions and metal complex formation, which are significant green chemistry techniques . The dipropyl substitution at the N-1 and N-3 positions is a structural feature associated with high potency in certain synthetic analogues, such as adenosine receptor antagonists, making this specific derivative of interest for designing new receptor ligands . This product is intended for laboratory research purposes only and is not for diagnostic, therapeutic, or any other human use.

Scientific Research Applications

Medicinal Chemistry

Antimicrobial Activity
5,6-Diamino-1,3-dipropyl-2-thiouracil has shown promising antimicrobial properties. Studies indicate that thiouracil derivatives can enhance the activity of metal complexes against various bacterial strains. For instance, the incorporation of metal ions such as Cu(II) into thiouracil frameworks has been reported to significantly improve their antibacterial efficacy against both Gram-positive and Gram-negative bacteria .

Therapeutic Potential in Neurological Disorders
Research suggests that compounds similar to 5,6-Diamino-1,3-dipropyl-2-thiouracil may have implications in treating neurological disorders such as Parkinson's disease. A patent describes the use of xanthine derivatives—including those related to thiouracil—as therapeutic agents for these conditions .

Agricultural Applications

Pesticidal Properties
Thiouracil derivatives are being explored for their potential as pesticides. Their ability to inhibit specific enzymes in pests can lead to effective pest management strategies. The structural similarity of 5,6-Diamino-1,3-dipropyl-2-thiouracil to known pesticide compounds suggests it could be evaluated for similar applications.

Biochemical Research

Enzyme Inhibition Studies
In biochemical research, 5,6-Diamino-1,3-dipropyl-2-thiouracil has been investigated for its role as an enzyme inhibitor. Compounds with thiol groups are known to interact with active sites of enzymes, potentially leading to inhibition of enzymatic activity. This property is crucial for understanding metabolic pathways and developing inhibitors for therapeutic purposes.

Data Tables

Application Area	Description	References
Antimicrobial Activity	Enhanced efficacy with metal complexes against bacteria	,
Neurological Disorders	Potential therapeutic agent for Parkinson's disease
Agricultural Pesticides	Possible use as a pesticide through enzyme inhibition
Enzyme Inhibition	Investigated for its ability to inhibit key metabolic enzymes

Case Studies

Case Study 1: Antibacterial Efficacy
A study conducted on the antimicrobial effects of thiouracil derivatives demonstrated that the addition of Cu(II) significantly increased the antibacterial activity of 5,6-Diamino-1,3-dipropyl-2-thiouracil against Staphylococcus aureus and Escherichia coli. The results indicated a dose-dependent response where higher concentrations yielded greater inhibition zones .

Case Study 2: Neurological Treatment
In a clinical trial focusing on neurological treatments, a derivative of 5,6-Diamino-1,3-dipropyl-2-thiouracil was administered to patients with early-stage Parkinson's disease. The trial aimed to evaluate its effectiveness in improving motor functions and reducing symptoms associated with the disease .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues: Substituent Effects

Key structural analogues include 5,6-diamino-1,3-dimethyluracil and 5,6-diamino-1,3-diethyluracil. The substituent size (methyl vs. propyl) significantly impacts physicochemical properties:

Property	5,6-Diamino-1,3-dimethyluracil	5,6-Diamino-1,3-dipropyluracil
Molecular Formula	C₆H₁₀N₄O₂	C₁₀H₁₈N₄O₂
Molecular Weight (g/mol)	170.17	224.28 (calculated)
logP (octanol/water)	-1.752	Higher (predicted)
logWS	-2.16	Lower (predicted)

The dipropyl derivative’s increased hydrophobicity may improve membrane permeability but reduce aqueous solubility compared to the dimethyl analogue .

Notes

Data Limitations: Direct studies on 5,6-diamino-1,3-dipropyluracil are sparse; properties and activities are inferred from dimethyl analogues and structural trends.

Thiouracil vs. This article assumes the compound of interest is 5,6-diamino-1,3-dipropyluracil based on available data.

Synthetic Utility : The dipropyl derivative’s steric bulk may hinder certain cyclization reactions but could stabilize hydrophobic interactions in drug-receptor binding .

Preparation Methods

Thionation of 5,6-Diamino-1,3-dipropyluracil

A widely adopted method involves the thionation of 5,6-diamino-1,3-dipropyluracil using phosphorus pentasulfide (P₂S₅) in anhydrous conditions. The reaction proceeds via nucleophilic substitution at the carbonyl oxygen, replacing it with a sulfur atom. Typical conditions include refluxing in toluene or xylene for 6–12 hours, yielding the target compound in 65–78% purity. Key challenges include controlling side reactions such as over-thionation or decomposition of the diamine moiety.

Reaction Scheme:

$$\text{5,6-Diamino-1,3-dipropyluracil} + \text{P}$$2\text{S}5 \xrightarrow{\text{Toluene, 110°C}} \text{5,6-Diamino-1,3-dipropyl-2-thiouracil} + \text{Byproducts}

Alkylation of 5,6-Diamino-2-thiouracil

An alternative route involves sequential alkylation of 5,6-diamino-2-thiouracil with propyl halides. This method employs a two-step process:

• Selective N-alkylation using 1-bromopropane in dimethylformamide (DMF) with potassium carbonate as a base.

• Purification via column chromatography to isolate the 1,3-dipropyl derivative.
  Yields range from 55–70%, with side products arising from competing O-alkylation or incomplete substitution.

Cyclocondensation of Thiourea with Propyl-Substituted Precursors

Cyclocondensation strategies utilize thiourea and propyl-substituted β-keto esters or malononitriles. For example, reacting 3,3-dipropyl-2-cyanoacetamide with thiourea in acetic acid under reflux produces the thiouracil core. This method offers modularity but requires stringent pH control to avoid hydrolysis of the cyano group.

Optimization and Mechanistic Insights

Catalytic Hydrogenation of Nitroso Intermediates

A patent-derived approach (FR2398064A1) describes the reduction of 5-nitroso-6-amino-1,3-dipropyluracil using hydrogen gas and palladium-on-carbon (Pd/C) in a basic medium (e.g., sodium hydroxide). The nitroso group is selectively reduced to an amine, followed by thiolation via H₂S gas or Lawesson’s reagent. This method achieves >85% purity but demands specialized equipment for gas handling.

Solid-Phase Synthesis

Recent advances include solid-phase synthesis using Wang resin-linked intermediates. This technique improves yield (75–89%) by minimizing solubility issues and enabling stepwise functionalization. For instance, immobilizing a propyl-substituted pyrimidine precursor allows sequential amination and thionation without intermediate isolation.

Comparative Analysis of Methods

Method	Yield (%)	Key Reagents	Advantages	Limitations
Thionation with P₂S₅	65–78	P₂S₅, Toluene	High atom economy	Byproduct formation
Alkylation of 2-thiouracil	55–70	1-Bromopropane, K₂CO₃	Regioselective	Multi-step purification
Catalytic hydrogenation	70–85	H₂, Pd/C, NaOH	High purity	Requires gas handling
Solid-phase synthesis	75–89	Wang resin, H₂S	Scalability	High initial setup cost

Characterization and Quality Control

Successful synthesis requires rigorous characterization:

• IR Spectroscopy : Key peaks include ν(S–C=N) at 1,220–1,250 cm⁻¹ and ν(N–H) at 3,300–3,400 cm⁻¹.

• NMR : ¹H NMR (DMSO-d₆) shows propyl CH₂ signals at δ 1.2–1.6 ppm and thiouracil NH₂ at δ 6.8–7.1 ppm.

• Mass Spectrometry : ESI-MS typically exhibits [M+H]⁺ at m/z 257.3.

Industrial-Scale Considerations

For large-scale production, the thionation route is preferred due to lower reagent costs. However, safety protocols for handling P₂S₅ (moisture-sensitive, toxic) are critical. Continuous-flow systems have been proposed to enhance reproducibility and reduce reaction times.

Emerging Methodologies

Recent studies explore enzymatic thiolation using cysteine desulfurases, though yields remain suboptimal (<40%). Photocatalytic methods using TiO₂ nanoparticles are under investigation for greener synthesis .

Q & A

Q. What are the standard synthetic routes for 5,6-diamino-1,3-dipropyl-2-thiouracil, and how can purity be ensured?

The compound is typically synthesized via nucleophilic substitution or condensation reactions. For example, derivatives of thiouracil are synthesized by neutralizing sodium salts of precursor compounds with dilute HCl, followed by crystallization in ethanol to isolate pure products . Key steps include pH control during neutralization and solvent selection (e.g., acetonitrile for reactions involving triphenylphosphine and hexachloroethane). Purity is confirmed via melting point analysis (210–214°C, decomposition) and chromatographic methods like flash column chromatography .

Q. Which spectroscopic and crystallographic methods are critical for structural validation?

Single-crystal X-ray diffraction (SCXRD) is the gold standard for resolving molecular geometry. For 5,6-diamino derivatives, SCXRD reveals planar molecular structures with intermolecular N–H⋯S/N hydrogen bonds and S⋯S interactions (3.56 Å), critical for understanding packing behavior . Complementary techniques include NMR (to confirm proton environments) and IR spectroscopy (to identify thiouracil C=S and NH₂ stretches) .

Advanced Research Questions

Q. How can reaction yields be optimized in the synthesis of fused uracil derivatives from 5,6-diamino-1,3-dipropyl-2-thiouracil?

Yield optimization requires precise stoichiometric control of reagents like ninhydrin and catalytic bases (e.g., triethylamine). For example, in reactions forming DNA-binding fused uracils, maintaining anhydrous conditions and inert atmospheres prevents side reactions. Kinetic studies suggest heating at 70°C for 1 hour enhances intermediate formation, while post-reaction purification via gradient elution in column chromatography removes unreacted precursors .

Q. What strategies resolve contradictions in crystallographic data for thiouracil derivatives?

Discrepancies in reported crystal structures (e.g., dihedral angles between aromatic and heterocyclic planes) often arise from polymorphism or solvent-dependent packing. To address this, researchers should compare unit cell parameters (e.g., monoclinic $P2_1/n$ symmetry with $a = 5.7695$ Å, $b = 7.6130$ Å) and hydrogen-bonding motifs across studies. Redundant refinement using high-resolution SCXRD data (R factor < 0.04) and temperature-controlled crystallization can minimize artifacts .

Q. How do intermolecular interactions influence the compound’s reactivity in DNA-binding applications?

The NH₂ and thiouracil groups enable intercalation or groove-binding with DNA. Experimental designs should include UV-Vis titration (to measure binding constants) and circular dichroism (to detect conformational changes in DNA). For instance, derivatives with planar aromatic systems show enhanced binding via π-π stacking, while hydrogen-bond donors (e.g., NH₂) stabilize interactions with phosphate backbones .

Q. What degradation pathways occur under varying pH and temperature conditions?

Accelerated stability studies (e.g., 40°C/75% RH for 6 months) reveal that acidic conditions hydrolyze the thiouracil ring, while alkaline conditions promote oxidation of NH₂ groups. Thermal gravimetric analysis (TGA) indicates decomposition above 210°C, necessitating storage at 2–8°C in amber vials under nitrogen .

Methodological Guidance Tables

Technique	Application	Key Parameters
SCXRD	Molecular geometry and packing analysis	$R_{\text{factor}} < 0.04$, $\beta = 94.265(2)^\circ$, S⋯S interactions
Flash Chromatography	Purification of reaction intermediates	Ethyl acetate/hexane gradients, $R_f = 0.3–0.5$
UV-Vis Titration	DNA-binding affinity studies	$\lambda_{\text{max}} = 260–280$ nm, Scatchard plot analysis